Cas no 61768-98-7 (1(2H)-Isoquinolinone, 3,4-dihydro-3-methyl-, (R)-)
61768-98-7 structure
Product Name:1(2H)-Isoquinolinone, 3,4-dihydro-3-methyl-, (R)-
CAS No:61768-98-7
MF:C10H11NO
MW:161.200442552567
CID:466854
PubChem ID:6542941
Update Time:2025-04-19
1(2H)-Isoquinolinone, 3,4-dihydro-3-methyl-, (R)- Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Isoquinolinone, 3,4-dihydro-3-methyl-, (R)-
- SCHEMBL12203700
- DTXSID20424906
- 61768-98-7
-
- Inchi: 1S/C10H11NO/c1-7-6-8-4-2-3-5-9(8)10(12)11-7/h2-5,7H,6H2,1H3,(H,11,12)/t7-/m1/s1
- InChI Key: BWWCBNZSMWMIKH-SSDOTTSWSA-N
- SMILES: O=C1C2C=CC=CC=2C[C@@H](C)N1
Computed Properties
- Exact Mass: 161.08413
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
1(2H)-Isoquinolinone, 3,4-dihydro-3-methyl-, (R)- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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